An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†
Analytical Methods Pub Date: 2017-04-05 DOI: 10.1039/C7AY00316A
Abstract
The analysis of complex mixtures by NMR is a challenge in (bio)chemistry due to signal overcrowding making the analysis difficult. Thus, new advanced quantitative 2D NMR techniques that lead to better resolved and more intense signals have been applied to extracts of plants for tracking biomarkers of the photosynthesis and photorespiration cycles.
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